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Executive Summary

Heparin Disaccharide IlI-S (AUA,2S-GIcNS) is a critical structural motif derived from the
enzymatic depolymerization of heparin and heparan sulfate. As a di-sulfated disaccharide
featuring a C4-C5 unsaturated uronate and an N-sulfated glucosamine, it serves as a pivotal
reference standard in the quality control of Low Molecular Weight Heparins (LMWH),
specifically Enoxaparin Sodium (USP <207>, Ph. Eur. 1097).[1][2] This guide provides a
definitive structural analysis, validated SAX-HPLC quantification protocols, and mechanistic
insights into its role in glycosaminoglycan (GAG) sequencing.

Chemical Identity & Structural Architecture

The nomenclature "llI-S" refers to a specific sulfation pattern within the library of unsaturated
heparin disaccharides. Unlike the tri-sulfated "I-S" (the most abundant unit in porcine mucosal
heparin), 111-S lacks 6-O-sulfation on the glucosamine ring, making it a valuable marker for
structural heterogeneity and enzymatic specificity.

Physicochemical Profile
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o Common Name: Heparin Disaccharide IlI-S[3]

e Chemical Name:
UA(2S)-GIcNS

o |[UPAC Name: 4-deoxy-L-threo-hex-4-enopyranosyluronic acid-2-O-sulfate-(1
4)-2-deoxy-2-sulfamino-D-glucose

e CAS Number: 136098-03-8 (Sodium salt)[3]

e Molecular Weight: ~563.35 Da (as trisodium salt)

o Absorbance:

at 232 nm (due to

4,5 unsaturation)

Structural Topology

The molecule consists of two pyranose rings linked by an
(1$\to$4) glycosidic bond.
» Non-Reducing End (Ring A): An unsaturated uronic acid (

UA) generated by the eliminative cleavage of heparinases. It features a double bond
between C4 and C5 and a sulfate group at position C2.

e Reducing End (Ring B): A D-glucosamine (GIcN) residue sulfated at the amino group (N-
sulfation) but unsubstituted at the C6 primary hydroxyl.

Table 1. Comparative Heparin Disaccharide Nomenclature
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Standard Code Structure Sulfation Pattern Net Charge (pH 7)
Tri-sulfated (2S, NS,

-S UA(2S)-GIcNS(6S) 6S) -4.0

I-S UA-GICNS(6S) Di-sulfated (NS, 6S) -3.0

11-S UA(2S)-GIcNS Di-sulfated (2S, NS) -3.0

IV-S UA-GICNS Mono-sulfated (NS) -2.0

Technical Note: The absence of the 6-O-sulfate in 11I-S alters its retention time significantly in

anion-exchange chromatography compared to the isobaric 11-S isomer.

Analytical Profiling & Visualization

To isolate and identify 111-S, researchers typically employ a workflow involving enzymatic
digestion followed by Strong Anion Exchange (SAX) HPLC.[4][5]

Mechanistic Workflow

The following diagram illustrates the generation and isolation pathway of Heparin
Disaccharide IlI-S.

. ) ) Eliminative Cleavage
Porcine Mucosal Heparinase Cocktail (37°C, 24-48h) > D

SAX-HPLC
Separation

UV Detection
(232 nm)

Quantification of
Disaccharide I1I-S

Mixture

Heparin (RN}

Click to download full resolution via product page

Figure 1: Analytical workflow for the generation and quantification of Heparin Disaccharide IlI-
S.
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Experimental Protocols

The following protocols are designed for self-validation. Ensure all buffers are filtered (0.22

m) and degassed to prevent baseline noise at 232 nm.

Protocol A: Enzymatic Depolymerization

Objective: To exhaustively digest polymeric heparin into constituent disaccharides.

o Substrate Preparation: Dissolve 20 mg of Heparin Sodium in 1 mL of Digestion Buffer (50
mM Sodium Acetate, 2 mM Calcium Acetate, pH 7.0).

e Enzyme Addition: Add 10 mIU each of Heparinase |, Il, and Il (Bacterial lyases).

o Causality: Using a cocktail ensures cleavage of all linkage types (GIcNS-IdoA, GICNAc-
GIcA, etc.), preventing bias toward specific sequences.

 Incubation: Incubate at 37°C for 24—48 hours.
e Termination: Boil the sample for 2 minutes to denature enzymes.
e Filtration: Pass through a 0.22

m centrifugal filter to remove protein precipitates.

Protocol B: SAX-HPLC Quantification

Objective: To resolve 1lI-S from other structural isomers (e.g., 1I-S).

e Column: Propac PA1 (Dionex) or Spherisorb SAX (Waters), 4.6 x 250 mm.

Mobile Phase A: Water (pH adjusted to 3.5 with dilute HCI).

Mobile Phase B: 2.0 M NaCl (pH 3.5).

Flow Rate: 1.0 mL/min.

Detection: UV at 232 nm.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Gradient Profile:
o 0-10 min: Isocratic 0% B (Equilibration).
o 10-60 min: Linear gradient 0%
100% B.
 Validation Criteria:
o Resolution (

): llI-S must be baseline resolved from II-S. 111-S typically elutes after IV-S but before II-S
and I-S due to its intermediate negative charge density.

o Linearity: Standard curve of commercial 11l-S (Sigma/lduron) should be linear (

) from 0.5 to 50

g/mL.

Structural Logic & Signhaling Relationships

Understanding the chemical topology is essential for interpreting mass spectrometry data. The
diagram below details the connectivity and modifications.
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Figure 2: Structural topology of Heparin Disaccharide IlI-S highlighting key functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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